Cas no 91-79-2 (N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine)

N-2-(Dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine is a heterocyclic amine derivative featuring a pyridine core substituted with a dimethylaminoethyl and a thiophen-3-ylmethyl group. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its multifunctional structure, which combines electron-rich thiophene and pyridine moieties with a tertiary amine side chain. Its structural versatility allows for further derivatization, making it valuable in medicinal chemistry for the development of bioactive molecules. The presence of both nitrogen and sulfur heteroatoms enhances its binding affinity in coordination chemistry and catalysis applications. The compound is typically handled under controlled conditions due to its reactive functional groups.
N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine structure
91-79-2 structure
Product Name:N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine
CAS No:91-79-2
MF:C14H19N3S
MW:261.385761499405
CID:804327
PubChem ID:7066
Update Time:2025-05-28

N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N1-dimethyl-N2-2-pyridinyl-N2-(3-thienylmethyl)-
    • N,N-dimethyl-N'-pyridin-2-yl-N'-(thiophen-3-ylmethyl)ethane-1,2-diamine
    • THENYLDIAMINE
    • Dethylandiamine
    • N,N-Dimethyl-N'-[2]pyridyl-N'-[3]thienylmethyl-aethylendiamin
    • N,N-dimethyl-N'-[2]pyridyl-N'-[3]thienylmethyl-ethylenediamine
    • Tenfidil
    • Tenildiamina [INN-Spanish]
    • Thefanil
    • Thenfadil
    • Thenyldiamin
    • Thenyldiamine (pharmaceutical)
    • Thenyldiaminum [INN-Latin]
    • 1,2-Ethanediamine, N,N-dimethyl-N′-2-pyridinyl-N′-(3-thienylmethyl)- (9CI)
    • N1,N1-Dimethyl-N2-2-pyridinyl-N2-(3-thienylmethyl)-1,2-ethanediamine (ACI)
    • Pyridine, 2-[[2-(dimethylamino)ethyl]-3-thenylamino]- (6CI, 7CI, 8CI)
    • 1,2-Ethanediamine N1,N1-dimethyl-N2-2-pyridinyl-N2-(3-thienylmethyl)-
    • 2-[(2-Dimethylaminoethyl)-3-thenylamino]pyridine
    • N,N-Dimethyl-N′-(2-pyridyl)-N′-(3-thenyl)ethylenediamine
    • N-(2-Dimethylaminoethyl)-N-2-pyridyl-3-thenylamine
    • N-(α-Pyridyl)-N-(β-thenyl)-N′,N′-dimethylethylenediamine
    • WIN 2848
    • N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine
    • Inchi： 1S/C14H19N3S/c1-16(2)8-9-17(11-13-6-10-18-12-13)14-5-3-4-7-15-14/h3-7,10,12H,8-9,11H2,1-2H3
    • InChI Key： RCGYDFVCAAKKNG-UHFFFAOYSA-N
    • SMILES： N1C(N(CCN(C)C)CC2C=CSC=2)=CC=CC=1

Computed Properties

  • Exact Mass: 261.13000
  • Monoisotopic Mass: 261.129968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.1388 (rough estimate)
  • Boiling Point: bp1.0 169-172°
  • Refractive Index: nD20 1.5915
  • PSA: 47.61000
  • LogP: 2.71130

N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18553886-0.05g
N-[2-(dimethylamino)ethyl]-N-[(thiophen-3-yl)methyl]pyridin-2-amine
 91-79-2 95%
0.05g
 $2755.0 2023-09-18

N-2-(dimethylamino)ethyl-N-(thiophen-3-yl)methylpyridin-2-amine Production Method

Production Method 1

892593-13-4 892593-13-4
109-04-6 109-04-6
56-81-5 56-81-5
91-79-2 91-79-2
53258-94-9 53258-94-9
1453-90-3 1453-90-3
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  Oxygen Catalysts: Cuprous iodide Solvents: Choline chloride ;  12 h, 80 °C; 80 °C → 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  10 min, 25 °C
Reference
Sustainable and Scalable Two-Step Synthesis of Thenfadil and Some Analogs in Deep Eutectic Solvents: From Laboratory to Industry
Quivelli, Andrea Francesca; Rossi, Federico Vittorio; Vitale, Paola; Garcia-Alvarez, Joaquin; Perna, Filippo Maria ; et al, ACS Sustainable Chemistry & Engineering, 2022, 10(13), 4065-4072

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